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Compound of Interest

Compound Name: Methyl D-cysteinate hydrochloride

Cat. No.: B15598826

This guide provides a detailed breakdown of the molecular weight of Methyl D-cysteinate
hydrochloride, a compound relevant to researchers, scientists, and professionals in drug
development.

Chemical Identity and Formula

Methyl D-cysteinate hydrochloride is the hydrochloride salt of the methyl ester of D-cysteine.
Its chemical structure incorporates a methyl ester group and a hydrochloride salt, which are
important considerations in determining its molecular weight.

The molecular formula for Methyl D-cysteinate hydrochloride is C4AH10CINO2S.[1][2][3] This
formula indicates that each molecule is composed of four carbon atoms, ten hydrogen atoms,
one chlorine atom, one nitrogen atom, two oxygen atoms, and one sulfur atom.

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in a molecule. The
calculation is based on the molecular formula and the atomic weights of its constituent
elements.

The precise molecular weight of Methyl D-cysteinate hydrochloride is approximately 171.65
g/mol .[1][2][3]
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The table below details the atomic weights of each element and their contribution to the total
molecular weight of the compound.

] . Total

Atomic Weight o
Element Symbol Count Contribution (

(g/mol)

g/mol )

Carbon C 4 12.011 48.044
Hydrogen H 10 1.008 10.080
Chlorine Cl 1 35.453 35.453
Nitrogen N 1 14.007 14.007
Oxygen O 2 15.999 31.998
Sulfur S 1 32.06 32.060

Total 171.642

Note: The slight variation from the cited molecular weight of 171.65 g/mol can be attributed to
rounding differences in the atomic weights used.

Logical Relationship of Components

The following diagram illustrates the hierarchical contribution of each element to the final
molecular weight of Methyl D-cysteinate hydrochloride.
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Elemental composition of Methyl D-cysteinate hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Molecular Weight of Methyl
D-cysteinate hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598826#methyl-d-cysteinate-hydrochloride-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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